Cas no 1804236-20-1 (Ethyl 3-(2-bromopropanoyl)-2-methoxybenzoate)

• Product Name: Ethyl 3-(2-bromopropanoyl)-2-methoxybenzoate
• CAS No: 1804236-20-1
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4957939
• Update Time: 2025-05-25

Ethyl 3-(2-bromopropanoyl)-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromopropanoyl)-2-methoxybenzoate

• Inchi： 1S/C13H15BrO4/c1-4-18-13(16)10-7-5-6-9(12(10)17-3)11(15)8(2)14/h5-8H,4H2,1-3H3
• InChI Key： PENAWCZSLNBQSY-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C(=O)OCC)C=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 3
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 3-(2-bromopropanoyl)-2-methoxybenzoate

Ethyl 3-(2-bromopropanoyl)-2-methoxybenzoate (CAS No. 1804236-20-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(2-bromopropanoyl)-2-methoxybenzoate, identified by its unique Chemical Abstracts Service (CAS) number 1804236-20-1, represents a significant compound in the realm of pharmaceutical chemistry. This ester derivative, characterized by its 2-bromopropanoyl and 2-methoxybenzoate functional groups, has garnered attention for its utility as an intermediate in the synthesis of various bioactive molecules. Its structural composition, featuring a brominated side chain and a methoxy-substituted benzene ring, makes it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The relevance of Ethyl 3-(2-bromopropanoyl)-2-methoxybenzoate is underscored by its application in the development of pharmacophores targeting diverse biological pathways. Recent advancements in drug discovery have highlighted the importance of such intermediates in facilitating the rapid assembly of complex molecular architectures. The presence of the 2-bromopropanoyl moiety, in particular, offers a versatile handle for further functionalization through cross-coupling reactions, enabling the introduction of additional substituents that can modulate pharmacokinetic and pharmacodynamic properties.

In the context of modern synthetic methodologies, Ethyl 3-(2-bromopropanoyl)-2-methoxybenzoate serves as a critical precursor in the preparation of advanced intermediates. For instance, its conversion into more complex derivatives has been explored in the synthesis of kinase inhibitors and anti-inflammatory agents. The benzene ring’s methoxy substitution enhances lipophilicity while maintaining metabolic stability, making it an attractive scaffold for drug-like molecules. Such attributes have positioned this compound as a cornerstone in the portfolio of pharmaceutical researchers.

The chemical reactivity of Ethyl 3-(2-bromopropanoyl)-2-methoxybenzoate is further amplified by its ester functionality, which can undergo hydrolysis or transesterification to yield carboxylic acid or other ester derivatives. This adaptability has been leveraged in the synthesis of prodrugs and conjugates designed to improve bioavailability or target specificity. Moreover, the bromine atom on the propanoyl side chain provides a reactive site for palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing heterocyclic frameworks prevalent in many contemporary drugs.

Recent studies have demonstrated the compound’s role in developing novel antimicrobial agents. The combination of a brominated aliphatic chain with an aromatic ester moiety creates a scaffold that can interact with bacterial enzymes or cell membranes, disrupting essential biological processes. Such findings align with broader trends in antibiotic research, where structural diversification is key to overcoming resistance mechanisms. The< strong>Ethyl 3-(2-bromopropanoyl)-2-methoxybenzoate derivative has thus emerged as a promising candidate for further exploration in this domain.

Beyond antimicrobial applications, Ethyl 3-(2-bromopropanoyl)-2-methoxybenzoate has found utility in the development of targeted cancer therapies. Its structural features allow for selective binding to receptors overexpressed on tumor cells or inhibition of key signaling pathways involved in proliferation and survival. By serving as a precursor to more complex molecules, this intermediate contributes to the design of small-molecule inhibitors that can modulate critical oncogenic pathways without affecting normal cellular functions.

The synthesis and optimization of derivatives from Ethyl 3-(2-bromopropanoyl)-2-methoxybenzoate are often guided by computational modeling and high-throughput screening techniques. These approaches enable researchers to predict binding affinities and optimize molecular properties efficiently. The< strong>cas no1804236-20-1-based compounds exhibit favorable physicochemical properties, including solubility and metabolic stability, which are essential for successful drug development. Such attributes underscore their potential as lead compounds or building blocks in medicinal chemistry campaigns.

In conclusion, Ethyl 3-(2-bromopropanoyl)-2-methoxybenzoate stands as a pivotal intermediate in pharmaceutical synthesis, offering unparalleled versatility due to its dual functionality and reactivity profile. Its applications span across multiple therapeutic areas, from antimicrobial agents to targeted cancer therapies, reflecting its broad utility in drug discovery pipelines. As research continues to uncover new synthetic strategies and pharmacological targets, this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry.